4-formylphenyl 2,3-diphenyl-6-quinoxalinecarboxylate

• IUPAC Name: (4-formylphenyl) 2,3-diphenylquinoxaline-6-carboxylate
• InChI: InChI=1S/C28H18N2O3/c31-18-19-11-14-23(15-12-19)33-28(32)22-13-16-24-25(17-22)30-27(21-9-5-2-6-10-21)26(29-24)20-7-3-1-4-8-20/h1-18H
• InChI Key: DRUGPJCCRSROIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C(=O)OC4=CC=C(C=C4)C=O)N=C2C5=CC=CC=C5
• Molecular Formula: C28H18N2O3
• Molecular Weight: 430.5 g/mol

Description

“4-formylphenyl 2,3-diphenyl-6-quinoxalinecarboxylate” is a chemical compound with the molecular formula C28H18N2O3. It is a derivative of quinoxaline, a class of compounds known for their diverse biological activities.

Synthesis Analysis

The synthesis of quinoxaline derivatives, such as “this compound”, has been extensively studied due to their broad spectrum of biological activities. A green technique for the synthesis of 2,3-diphenyl quinoxaline has been reported, which complies with the principles of Green Chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a quinoxaline core, which is a heterocyclic compound containing a ring complex made up of a benzene ring and a pyrazine ring. This structure is further substituted with phenyl groups at the 2nd and 3rd positions and a formylphenyl group at the 4th position.

Chemical Reactions Analysis

Quinoxaline derivatives, including “this compound”, have been used in the synthesis of light-emitting analogues. These compounds possess similar donor-acceptor structures, in which triphenylamine is used as an electron donor while 2,3-diphenyl-quinoxaline serves as an electron acceptor.

Future Directions

Quinoxaline derivatives, including “4-formylphenyl 2,3-diphenyl-6-quinoxalinecarboxylate”, have potential applications in various fields due to their diverse biological activities. Future research could focus on exploring these applications further and developing new synthesis methods for these compounds.